Cas no 2172583-36-5 (4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol)

• Product Name: 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol
• CAS No: 2172583-36-5
• MF: C₁₄H₂₇NO₂
• MW: 241.369684457779
• CID: 5568045
• PubChem ID: 165596094
• Update Time: 2025-07-09

4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2172583-36-5
• EN300-1643272
• 4-[1-(hydroxymethyl)-4,4-dimethylcyclohexyl]piperidin-4-ol
• 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol

• Inchi： 1S/C14H27NO2/c1-12(2)3-5-13(11-16,6-4-12)14(17)7-9-15-10-8-14/h15-17H,3-11H2,1-2H3
• InChI Key： KNZHZSUUQGCJTK-UHFFFAOYSA-N
• SMILES： OC1(CCNCC1)C1(CO)CCC(C)(C)CC1

Computed Properties

• Exact Mass: 241.204179104g/mol
• Monoisotopic Mass: 241.204179104g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol (CAS No. 2172583-36-5): Properties, Applications, and Industry Insights

The compound 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol (CAS No. 2172583-36-5) is a specialized organic molecule with a unique structural framework, combining a cyclohexyl ring and a piperidine moiety. Its molecular formula and intricate architecture make it a subject of interest in pharmaceutical research, material science, and fine chemical synthesis. The presence of both hydroxymethyl and hydroxyl functional groups enhances its reactivity, enabling diverse derivatization pathways for tailored applications.

In recent years, the demand for high-purity cyclic amines and functionalized piperidines has surged, driven by their utility in drug discovery and agrochemical development. Researchers frequently search for "synthesis of 4,4-dimethylcyclohexyl derivatives" or "piperidin-4-ol applications in medicinal chemistry," reflecting the compound's relevance. This molecule's sterically hindered structure also contributes to its stability, a critical factor in designing prolonged-release formulations and catalysts.

From an industrial perspective, CAS No. 2172583-36-5 aligns with the growing focus on sustainable chiral building blocks. Companies are investing in green chemistry approaches to synthesize such intermediates, reducing waste and energy consumption. Environmental concerns have amplified searches like "biodegradable cyclohexyl compounds" and "eco-friendly piperidine synthesis," highlighting the intersection of performance and sustainability.

The compound's potential extends to advanced material engineering, where its rigid backbone aids in creating high-performance polymers. Its compatibility with cross-linking agents makes it valuable for coatings and adhesives, addressing queries such as "thermoset resins with cyclohexyl groups." Additionally, its hydrogen-bonding capacity is exploited in supramolecular chemistry, a trending topic in nanotechnology forums.

Quality control of 4-1-(hydroxymethyl)-4,4-dimethylcyclohexylpiperidin-4-ol requires stringent analytical protocols, including HPLC and NMR spectroscopy, to ensure batch consistency—a priority for manufacturers responding to "CAS 2172583-36-5 purity standards" searches. Regulatory compliance, particularly in REACH and FDA submissions, further underscores its safe handling and commercialization.

Future research may explore its role in neurological therapeutics, given the pharmacological activity of similar piperidine analogs. Current studies on "blood-brain barrier penetration of cyclic amines" suggest untapped potential. As industries prioritize multifunctional intermediates, this compound's versatility positions it as a cornerstone in next-generation chemical innovation.